Cas no 416863-76-8 (N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine)

• Product Name: N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine
• CAS No: 416863-76-8
• MF: C₁₁H₂₂N₂OS
• MW: 230.370181560516
• CID: 5048783
• PubChem ID: 43182302
• Update Time: 2026-02-28

N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine Chemical and Physical Properties

Names and Identifiers

• N-[3-(morpholin-4-yl)propyl]thiolan-3-amine
• N-(3-morpholin-4-ylpropyl)thiolan-3-amine
• N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine

• Inchi： 1S/C11H22N2OS/c1(3-12-11-2-9-15-10-11)4-13-5-7-14-8-6-13/h11-12H,1-10H2
• InChI Key： OQBWIXHOBTUDHQ-UHFFFAOYSA-N
• SMILES： S1CCC(C1)NCCCN1CCOCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 174
• XLogP3: 0.7
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines

Additional information on N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine

N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine (CAS No. 416863-76-8): An Overview of a Promising Compound in Medicinal Chemistry

N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine (CAS No. 416863-76-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, also known as MPTA, is characterized by its morpholine and thiolane moieties, which confer it with distinct chemical properties and biological activities. In this comprehensive overview, we will delve into the chemical structure, synthesis, biological activities, and potential therapeutic applications of N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine.

The chemical structure of N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine is composed of a thiolane ring and a morpholine ring connected through a propyl linker. The thiolane ring, a six-membered ring containing a sulfur atom, imparts the compound with sulfur-based reactivity and stability. The morpholine ring, on the other hand, is a six-membered heterocyclic compound with an oxygen atom and two nitrogen atoms, which provides the molecule with additional functional groups that can participate in various biological interactions. The combination of these structural elements results in a compound with a high degree of flexibility and potential for diverse biological activities.

The synthesis of N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine has been extensively studied, and several synthetic routes have been reported in the literature. One common approach involves the reaction of 3-bromopropyl morpholine with thiolane to form the desired product. This method typically involves multiple steps, including the formation of the bromide intermediate, followed by nucleophilic substitution to introduce the morpholine group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for synthesizing this compound, such as using catalytic systems and green solvents.

In terms of biological activities, N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine has shown promising results in various preclinical studies. One of the most notable areas of research is its potential as an antiviral agent. Studies have demonstrated that MPTA exhibits significant antiviral activity against several RNA viruses, including influenza virus and coronaviruses. The mechanism of action is believed to involve interference with viral replication processes, although further research is needed to elucidate the exact molecular targets.

Beyond its antiviral properties, N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that MPTA can induce apoptosis in various cancer cell lines, including those derived from breast cancer and lung cancer. The anticancer activity is thought to be mediated through the modulation of signaling pathways involved in cell proliferation and survival. However, more extensive studies are required to validate these findings and to determine the safety and efficacy of MPTA in clinical settings.

Another area of interest is the neuroprotective properties of N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine. Research has indicated that MPTA can protect neurons from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are attributed to the compound's ability to scavenge free radicals and reduce oxidative stress levels in neuronal cells.

In addition to its therapeutic potential, N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine has also been explored for its use as a research tool in biochemical studies. The unique chemical structure of MPTA makes it an excellent candidate for probing specific biological processes and interactions. For instance, it can be used to study the role of sulfur-containing compounds in cellular signaling pathways or to investigate the effects of morpholine derivatives on protein function.

The safety profile of N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have generally shown that MPTA is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, comprehensive safety assessments are still ongoing to ensure that the compound is safe for human use.

In conclusion, N-[3-(Morpholin-4-yl)propyl]thiolan-3-amine (CAS No. 416863-76-8) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.